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Compound of Interest

Compound Name: Sodium Methyl 2-Sulfolaurate

Cat. No.: B1630109

Methyl Ester Sulfonates (MES) are a class of anionic surfactants gaining prominence as high-
performance, environmentally friendly alternatives to conventional petroleum-based
surfactants. Derived from natural sources like palm or coconut oil, they offer excellent cleaning
power, good biodegradability, and superior tolerance to hard water. Sodium Methyl 2-
Sulfolaurate, the C12 homolog of MES, is a notable member of this class, widely used in
personal care and cleaning products for its exceptional foaming and cleansing properties
combined with mildness. This guide provides a comparative analysis of Sodium Methyl 2-
Sulfolaurate against other common MES homologues (C14, C16, and C18), focusing on their
performance metrics, supported by experimental data and detailed protocols for researchers,
scientists, and drug development professionals.

Physicochemical Properties: A Comparative
Overview

The performance of a surfactant is intrinsically linked to its physicochemical properties, which
are primarily influenced by the length of its hydrophobic alkyl chain. Sodium Methyl 2-
Sulfolaurate (C12 MES) possesses the shortest alkyl chain among the commonly used MES,
which imparts distinct characteristics compared to its longer-chain counterparts like C14, C16,
and C18 MES.
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Sodium Methyl

Property 2-Sulfolaurate C14 MES C16 MES C18 MES
(C12 MES)
Molecular
C13H25Na05S C15H29Na05S C17H33Na05S C19H37Na05S
Formula
Molecular Weight  316.39 g/mol 344.44 g/mol 372.50 g/mol 400.55 g/mol
Solubility High Moderate Lower Low
Critical Micelle
Concentration Higher Intermediate Lower Lowest
(CMC)
Surface Tension
~30-35 ~35-40 ~40-45 ~45-50

at CMC (mN/m)

Note: Exact CMC and surface tension values can vary with purity, temperature, and electrolyte
concentration. The values presented are typical ranges.

Performance Characteristics

The variations in alkyl chain length directly impact the functional performance of methyl ester
sulfonates in different applications.

Foaming Ability and Stability

Sodium Methyl 2-Sulfolaurate (C12 MES) is recognized for its excellent foaming capabilities,
producing a rich and luxurious lather, which is highly desirable in personal care products like
shampoos and body washes. Generally, shorter alkyl chains lead to quicker foam generation
and higher initial foam volumes. As the chain length increases (C14 to C16), the foam becomes
creamier with greater stability.

Quantitative data from a standardized Ross-Miles test under identical conditions for direct
comparison is not readily available in the reviewed literature. However, the general trend
indicates that C12 MES is a superior flash foamer, while C16/C18 blends offer more persistent,
stable foam.
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Detergency and Cleaning Power

Detergency, or cleaning effectiveness, generally improves with increasing alkyl chain length up
to a certain point (typically C16-C18) as the longer hydrophobic tail enhances oil and soil
removal. While C12 MES provides effective cleaning, C16/C18 MES blends are often favored
in heavy-duty laundry detergents for their superior performance on oily stains.

Hard Water Tolerance and Calcium Soap Dispersion

A key advantage of MES over many other anionic surfactants is their excellent performance in
hard water. They exhibit a remarkable ability to disperse calcium soap, preventing the formation
of soap scum. This property generally improves with increasing alkyl chain length. One study
highlighted that MES has a significantly better calcium soap dispersing ability compared to
Linear Alkylbenzene Sulfonate (LAS).

Environmental and Toxicological Profile

The environmental and safety profile of surfactants is a critical consideration for formulation
scientists.

Biodegradability

Methyl ester sulfonates are known for being readily biodegradable. However, the rate of
biodegradation is influenced by the alkyl chain length. Shorter chains tend to biodegrade more
rapidly.

Table 2: Biodegradability of Methyl Ester Sulfonate Homologues (OECD 301F)
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Surfactant % Biodegradation Time to Reach >60%
C12 MES 73% 6 days

Cl14 MES 66% 8 days

C16 MES 63% 16 days

LAS (benchmark) 60% 8 days

(Source: Data adapted from a
study on the biodegradation of
palm-based methyl ester

sulphonates)

Toxicity

The ecotoxicity of MES has been found to be dependent on the alkyl chain length, with longer
chains exhibiting higher toxicity. However, even the longer chain variants are considered to
have a favorable environmental safety profile compared to some traditional surfactants. Studies
on the microalgae Pseudokirchneriella subcapitata have shown that C12 and C14 MES are
practically non-toxic.

Experimental Protocols

Detailed methodologies for key experiments are provided below to allow for replication and
further research.

Determination of Critical Micelle Concentration (CMC)

The CMC is typically determined by measuring the surface tension of a series of surfactant
solutions of varying concentrations using a tensiometer.

Methodology:
o Prepare a stock solution of the methyl ester sulfonate in deionized water.

o Create a series of dilutions from the stock solution.
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e Measure the surface tension of each dilution using a tensiometer (e.g., Du Nouy ring or
Wilhelmy plate method) at a constant temperature.

» Plot the surface tension as a function of the logarithm of the surfactant concentration.

e The CMC is the concentration at which the surface tension plot shows a distinct break, after
which the surface tension remains relatively constant.

Evaluation of Foaming Properties (Modified Ross-Miles
Method)

The Ross-Miles method is a standard procedure for assessing the foaming capacity and
stability of surfactants.

Methodology:

o Prepare a surfactant solution of a specified concentration and temperature in a cylindrical
vessel with a defined volume.

» Afixed volume of the same solution is allowed to fall from a specified height through an
orifice onto the surface of the initial solution in the vessel, which generates foam.

» The initial foam height is measured immediately after all the solution has fallen.

e The foam height is then measured at subsequent time intervals (e.g., 1, 3, and 5 minutes) to
assess foam stability.

Assessment of Biodegradability (OECD 301F
Manometric Respirometry Test)

This method determines the ready biodegradability of a substance by an aerobic microbial
inoculum.

Methodology:

e A known volume of mineral medium is inoculated with microorganisms (typically from
activated sludge).
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e The test substance is added as the sole source of organic carbon at a concentration typically
around 100 mg/L.

e The mixture is incubated in a closed flask at a constant temperature (e.g., 20-25°C) for up to
28 days.

e The consumption of oxygen by the microorganisms is measured over time using a
manometer or other pressure-sensing device.

e The percentage of biodegradation is calculated by comparing the measured oxygen
consumption to the theoretical oxygen demand (ThOD). A substance is considered readily
biodegradable if it reaches >60% biodegradation within the 28-day period.
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Caption: General synthesis pathway for Methyl Ester Sulfonates.

Experimental Workflow for CMC Determination
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Caption: Workflow for determining Critical Micelle Concentration (CMC).

Structure-Performance Relationship of MES
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Caption: Impact of alkyl chain length on MES properties.

 To cite this document: BenchChem. [A Comparative Analysis of Sodium Methyl 2-
Sulfolaurate and Other Methyl Ester Sulfonates]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1630109#comparative-analysis-of-
sodium-methyl-2-sulfolaurate-and-other-methyl-ester-sulfonates]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.

Contact
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